Cas no 29864-55-9 (D-glycero-D-gluco-Heptose,7-deoxy-)

• Product Name: D-glycero-D-gluco-Heptose,7-deoxy-
• CAS No: 29864-55-9
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• CID: 266735
• PubChem ID: 34747
• Update Time: 2025-04-19

D-glycero-D-gluco-Heptose,7-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-gluco-Heptose,7-deoxy-
• 2,3,4,5,6-pentahydroxyheptanal
• Antibiotic SF 666A
• SF-666
• DTXSID60952319
• 7-Deoxy-D-glycero-D-gluco-heptose
• 7-Deoxyheptose
• D-glycero-D-gluco-HEPTOSE, 7-DEOXY-
• SF-666-A
• Antibiotic SF 666
• 29864-55-9

• Inchi： 1S/C7H14O6/c1-3(9)5(11)7(13)6(12)4(10)2-8/h2-7,9-13H,1H3
• InChI Key： NUYNQYILQHTROB-UHFFFAOYSA-N
• SMILES： OC(C(C(C=O)O)O)C(C(C)O)O

Computed Properties

• Exact Mass: 194.079038
• Monoisotopic Mass: 194.079038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: -3

Experimental Properties

• Density: 1.484
• Boiling Point: 504.1°Cat760mmHg
• Flash Point: 272.8°C
• Refractive Index: 1.557

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides